Cas no 1805107-54-3 (6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805107-54-3
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4929880
• Update Time: 2025-10-29

6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-8(10)7-5(3-12)4(2-11)1-6(13)14-7/h1,8H,2,11H2,(H2,13,14)
• InChI Key： LUHZKMBIKLBKEV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(N)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: -0.3
• Topological Polar Surface Area: 88.7

Additional information on 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine

Introduction to 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805107-54-3)

6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine, with the CAS number 1805107-54-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 6-amino group, an aminomethyl substituent, a cyano group, and a difluoromethyl moiety. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the reactivity and stability of organic compounds. In the context of 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine, the presence of this group may enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for drug candidates.

The cyano group is another key feature of this compound. Cyano groups are known for their strong electron-withdrawing properties, which can affect the electronic distribution within the molecule. This can lead to enhanced binding affinity to specific biological targets, such as enzymes or receptors. Additionally, the cyano group can serve as a bioisostere for other functional groups, allowing for the exploration of structure-activity relationships (SAR) in drug design.

The 6-amino and aminomethyl substituents provide additional points of functionalization and reactivity. Amino groups are versatile functional groups that can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions. These reactions can be used to modify the compound's properties or to link it to other molecules, such as targeting ligands or prodrug moieties.

In recent years, there has been a growing interest in compounds with similar structural features to 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of such compounds as inhibitors of specific kinases involved in cancer pathways. The researchers found that these compounds exhibited potent inhibitory activity against several kinases, including Aurora A and B, which are implicated in cell division and proliferation.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of similar pyridine derivatives as inhibitors of bacterial enzymes. The researchers demonstrated that these compounds showed promising antibacterial activity against multidrug-resistant strains of bacteria. This finding underscores the potential of 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine and related compounds in addressing antibiotic resistance, a major global health challenge.

In addition to their therapeutic potential, compounds like 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine are also valuable tools for chemical biology research. They can be used as probes to study biological processes at the molecular level. For example, these compounds can be labeled with fluorescent tags or isotopes to track their interactions with cellular components or to monitor their pharmacokinetic behavior in vivo.

The synthesis of 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine has been reported using various methodologies. One common approach involves the sequential functionalization of a pyridine scaffold through multistep reactions. For instance, amination reactions can be used to introduce the 6-amino group, while nucleophilic substitution reactions can be employed to add the difluoromethyl moiety. The cyano group can be introduced via cyanation reactions or through other synthetic strategies.

The safety profile of 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully characterize its safety profile and to identify any potential side effects or adverse reactions.

In conclusion, 6-Amino-4-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805107-54-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases and conditions. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses.